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Compound Name: ROX NHS ester, 6-isomer

Cat. No.: B12282342 Get Quote

Solubility and Handling of ROX NHS Ester: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the solubility characteristics of Rhodamine X

(ROX) N-hydroxysuccinimidyl (NHS) ester, a widely used fluorescent dye for labeling

biomolecules. It includes quantitative solubility data, detailed experimental protocols for

dissolution and conjugation, and visualizations of the key chemical reaction and experimental

workflow.

Overview of ROX NHS Ester
ROX NHS ester is an amine-reactive fluorescent labeling reagent. The NHS ester moiety

reacts efficiently with primary amino groups (-NH2) on molecules such as proteins, peptides,

and amine-modified oligonucleotides to form stable amide bonds[1][2]. This reaction makes it a

valuable tool for fluorescently labeling biomolecules for a variety of applications, including

quantitative PCR (qPCR), fluorescence microscopy, and flow cytometry[3][4][5]. The dye is

known for its high fluorescence quantum yield and photostability[3][4][5].

Solubility of ROX NHS Ester
The solubility of ROX NHS ester is a critical factor in its successful application in labeling

protocols. The compound is a dark crimson or dark violet powder in its solid form[4][5].
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Qualitative Solubility
ROX NHS ester exhibits good solubility in polar organic solvents. Multiple sources consistently

report its solubility in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF)[3][4][6][7][8][9]

[10][11][12]. Other organic solvents in which it is soluble include acetonitrile and methanol[5][7]

[10][13]. Conversely, ROX NHS ester has low solubility in water[3][4].

Quantitative Solubility Data
While precise solubility limits (e.g., in g/L or mol/L) are not extensively published, practical

quantitative data can be derived from recommended protocols for preparing stock solutions.

These concentrations are readily achievable and suitable for most biomolecule labeling

experiments.

Solvent
Recommended
Concentration

Molar
Concentration
(approx.)

Source(s)

Anhydrous DMSO or

DMF
10 mg/mL ~15.8 mM [1][14][15][16]

Anhydrous DMSO or

DMF

32 mg/mL (3.2 mg in

100 µL)
~50.6 mM [17]

Anhydrous DMSO or

DMF
10 mM 10 mM

Anhydrous DMSO
Ready-to-use solution

provided
Not specified [18]

Molecular Weight of ROX NHS Ester is approximately 631.67 g/mol .[4][11][13][17]

Experimental Protocols
The following sections provide a detailed methodology for the dissolution of ROX NHS ester

and its use in a typical biomolecule labeling reaction.

Preparing a ROX NHS Ester Stock Solution
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Due to the moisture-sensitive nature of the NHS ester, it is crucial to use anhydrous solvents

and handle the reagent promptly. The NHS ester moiety readily hydrolyzes in the presence of

water, rendering it non-reactive[15][16].

Materials:

ROX NHS Ester

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Microcentrifuge tubes

Pipettes

Procedure:

Allow the vial of ROX NHS ester to equilibrate to room temperature before opening to

prevent moisture condensation[15][16].

Prepare a stock solution by dissolving the ROX NHS ester in anhydrous DMSO or DMF. A

common concentration is 10 mg/mL[1][14][15][16]. For example, add 100 µL of anhydrous

DMSO to 1 mg of ROX NHS ester.

Vortex the solution thoroughly until the dye is completely dissolved.

It is highly recommended to prepare the stock solution immediately before use. Do not store

stock solutions for extended periods, as the NHS ester will degrade[15][16]. If short-term

storage is necessary, store in a desiccated environment at -20°C[18][19].

General Protocol for Labeling Proteins with ROX NHS
Ester
This protocol describes a general procedure for labeling proteins, such as antibodies, with ROX

NHS ester. The optimal dye-to-protein molar ratio may need to be determined empirically for

each specific protein and application.

Materials:
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Protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.2-7.4 or 0.1 M sodium

bicarbonate, pH 8.3-9.0)

ROX NHS ester stock solution (from section 3.1)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1.5 M hydroxylamine, pH 8.5)

Purification column (e.g., gel filtration or dialysis cassette)

Procedure:

Prepare the Protein: Ensure the protein solution is at an appropriate concentration (typically

1-10 mg/mL) in an amine-free buffer at a pH between 7 and 9[15]. Buffers containing primary

amines, such as Tris or glycine, will compete with the labeling reaction and should be

avoided[15]. A common labeling buffer is 0.1 M sodium bicarbonate at pH 8.3[2][19].

Calculate Reagent Volumes: Determine the desired molar excess of the dye. A 10- to 20-fold

molar excess of ROX NHS ester to protein is a common starting point[15][16].

Labeling Reaction: Add the calculated volume of the ROX NHS ester stock solution to the

protein solution while gently vortexing[1].

Incubation: Incubate the reaction for 1 hour at room temperature or 2 hours on ice, protected

from light[15][16].

Quench the Reaction (Optional): To stop the labeling reaction, a quenching reagent can be

added to react with any remaining NHS ester. Add a small volume of a concentrated amine-

containing buffer, such as Tris-HCl, to a final concentration of 50-100 mM and incubate for

10-15 minutes[14].

Purification: Separate the labeled protein from the unreacted dye and byproducts using a gel

filtration column, dialysis, or a desalting spin column[1][14][15].

Storage: Store the purified, labeled protein at 4°C for short-term use or at -20°C for long-term

storage, protected from light[14][15].
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Chemical Reaction of ROX NHS Ester with a Primary
Amine
The following diagram illustrates the fundamental chemical reaction between the ROX NHS

ester and a primary amine group on a biomolecule, resulting in the formation of a stable amide

bond.

Prepare ROX NHS Ester
Stock Solution

Combine and Incubate
(1 hr, Room Temp, Dark)

Prepare Biomolecule in
Amine-Free Buffer (pH 7-9)

Quench Reaction
(Optional)

Purify Conjugate
(e.g., Gel Filtration)

Characterize and Store
Labeled Biomolecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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